Cas no 1806701-60-9 (2-(3-Bromo-2-oxopropyl)-4-methylanisole)

• Product Name: 2-(3-Bromo-2-oxopropyl)-4-methylanisole
• CAS No: 1806701-60-9
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 5005604
• Update Time: 2025-06-09

2-(3-Bromo-2-oxopropyl)-4-methylanisole Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-2-oxopropyl)-4-methylanisole

• Inchi： 1S/C11H13BrO2/c1-8-3-4-11(14-2)9(5-8)6-10(13)7-12/h3-5H,6-7H2,1-2H3
• InChI Key： FSXOLTJOHBRSQT-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C)C=CC=1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Additional information on 2-(3-Bromo-2-oxopropyl)-4-methylanisole

Introduction to 2-(3-Bromo-2-oxopropyl)-4-methylanisole (CAS No. 1806701-60-9)

2-(3-Bromo-2-oxopropyl)-4-methylanisole, identified by the Chemical Abstracts Service Number (CAS No.) 1806701-60-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of anisole derivatives, characterized by the presence of a methoxy group at the para position relative to a brominated propyl side chain attached to a carbonyl-bearing alkyl group. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The structural composition of 2-(3-Bromo-2-oxopropyl)-4-methylanisole consists of a benzene ring substituted with a methoxy group and an aliphatic side chain that incorporates both a bromine atom and an ester-like functionality (specifically, an acetoxy group). This combination of substituents imparts distinct reactivity patterns, making the compound a versatile building block for further chemical modifications. The bromine atom, for instance, serves as a reactive handle for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, while the ester moiety can undergo hydrolysis or amidation under appropriate conditions.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-(3-Bromo-2-oxopropyl)-4-methylanisole and its derivatives. The compound’s structural motif is reminiscent of several known bioactive scaffolds, suggesting that it may serve as a precursor for drugs targeting various therapeutic areas. Notably, anisole derivatives have been widely studied for their antimicrobial, anti-inflammatory, and even anticancer properties. The introduction of bromine and ester functionalities enhances its utility in medicinal chemistry by providing multiple sites for selective functionalization.

One of the most compelling aspects of 2-(3-Bromo-2-oxopropyl)-4-methylanisole is its role in the synthesis of more complex molecules. Researchers have leveraged its reactivity to construct intricate structures with potential biological activity. For example, by employing palladium-catalyzed cross-coupling reactions, scientists have been able to introduce aryl or heteroaryl groups onto the benzene ring, generating analogs with modified pharmacokinetic profiles. Additionally, the ester functionality has been utilized to introduce amine groups via transesterification or hydrolysis, leading to amides that are common pharmacophores in drug discovery.

The pharmaceutical industry has been particularly keen on exploring derivatives of 2-(3-Bromo-2-oxopropyl)-4-methylanisole due to their potential as kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that disrupt aberrant signaling cascades. The brominated anisole scaffold provides a framework that can be fine-tuned through structure-activity relationship (SAR) studies to optimize potency and selectivity.

Recent advances in computational chemistry have further enhanced the utility of 2-(3-Bromo-2-oxopropyl)-4-methylanisole as a starting material. Molecular modeling techniques allow researchers to predict how modifications to the molecule will affect its biological activity. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and identify promising candidates for further development. This interdisciplinary approach has already led to several high-profile successes in drug discovery programs.

The synthesis of 2-(3-Bromo-2-oxopropyl)-4-methylanisole itself presents interesting challenges due to its complex functionalization requirements. However, modern synthetic methodologies have made it increasingly accessible to researchers. Techniques such as Grignard reactions followed by bromination or direct functionalization strategies have been employed to construct key intermediates efficiently. These advancements in synthetic chemistry have lowered barriers to entry for academic and industrial researchers alike.

As our understanding of biological pathways continues to evolve, so too does our appreciation for compounds like 2-(3-Bromo-2-oxopropyl)-4-methylanisole. By serving as a versatile scaffold for drug development, this compound exemplifies the importance of foundational intermediates in advancing medicinal chemistry. Its unique combination of reactivity and structural features positions it as a valuable asset for any research laboratory focused on developing novel therapeutics.

In conclusion, 2-(3-Bromo-2-oxopropyl)-4-methylanisole (CAS No. 1806701-60-9) represents a significant contribution to the chemical toolbox available for drug discovery and molecular synthesis. Its structural versatility and reactivity make it an indispensable intermediate for constructing bioactive molecules with potential therapeutic applications across multiple disease areas. As research continues to uncover new synthetic possibilities and pharmacological targets, this compound is poised to play an increasingly important role in future discoveries.